Cas no 321405-31-6 (1-Benzyl-1H-pyrazole-3-carbaldehyde)

• Product Name: 1-Benzyl-1H-pyrazole-3-carbaldehyde
• CAS No: 321405-31-6
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 916749
• PubChem ID: 11401199
• Update Time: 2024-11-05

1-Benzyl-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-1H-pyrazole-3-carbaldehyde
• 1-Benzyl-1H-pyrazole-3-carboxaldehyde
• DOZKNXNCAYBLBI-UHFFFAOYSA-N
• Benzyl-1H-pyrazole-3-carbaldehyde
• AM20040167
• DB-337059
• AT24690
• Z1486027035
• AKOS022191833
• CS-0148834
• 321405-31-6
• MFCD20483770
• SCHEMBL6078089
• 1-benzylpyrazole-3-carbaldehyde
• EN300-152538
• SY354339
• 1-Benzyl-1H-pyrazole-3-carbaldehyde

• Inchi： 1S/C11H10N2O/c14-9-11-6-7-13(12-11)8-10-4-2-1-3-5-10/h1-7,9H,8H2
• InChI Key： DOZKNXNCAYBLBI-UHFFFAOYSA-N
• SMILES： O=CC1C=CN(CC2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9
• XLogP3: 1.6

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 360.9±25.0 °C at 760 mmHg
• Flash Point: 172.1±23.2 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-Benzyl-1H-pyrazole-3-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)